4-Methoxyphenylacetone
4-Methoxyphenylacetone
1-(4-Methoxyphenyl)-2-propanone is an alkylbenzene.
4-Methoxyphenylacetone is a natural product found in Clausena anisata, Clausena heptaphylla, and other organisms with data available.
4-Methoxyphenylacetone is a natural product found in Clausena anisata, Clausena heptaphylla, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
122-84-9
VCID:
VC20793001
InChI:
InChI=1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3
SMILES:
CC(=O)CC1=CC=C(C=C1)OC
Molecular Formula:
C10H12O2
Molecular Weight:
164.20 g/mol
4-Methoxyphenylacetone
CAS No.: 122-84-9
Cat. No.: VC20793001
Molecular Formula: C10H12O2
Molecular Weight: 164.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(4-Methoxyphenyl)-2-propanone is an alkylbenzene. 4-Methoxyphenylacetone is a natural product found in Clausena anisata, Clausena heptaphylla, and other organisms with data available. |
|---|---|
| CAS No. | 122-84-9 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.20 g/mol |
| IUPAC Name | 1-(4-methoxyphenyl)propan-2-one |
| Standard InChI | InChI=1S/C10H12O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6H,7H2,1-2H3 |
| Standard InChI Key | WFWKNGZODAOLEO-UHFFFAOYSA-N |
| SMILES | CC(=O)CC1=CC=C(C=C1)OC |
| Canonical SMILES | CC(=O)CC1=CC=C(C=C1)OC |
| Boiling Point | 145.00 °C. @ 25.00 mm Hg |
| Melting Point | 46 °C |
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